Cas no 1403338-38-4 (2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole)

• Product Name: 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole
• CAS No: 1403338-38-4
• MF: C₅H₇BrN₂O
• MW: 191.025880098343
• MDL: MFCD24071789
• CID: 2112290
• PubChem ID: 81229344
• Update Time: 2025-06-12

2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole
• CID 81229344
• 1,3,4-Oxadiazole, 2-(bromomethyl)-5-ethyl-

• MDL： MFCD24071789
• Inchi： 1S/C5H7BrN2O/c1-2-4-7-8-5(3-6)9-4/h2-3H2,1H3
• InChI Key： WFTCKOZEVSHEAN-UHFFFAOYSA-N
• SMILES： BrCC1=NN=C(CC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 236.9±42.0 °C(Predicted)
• pka: -4.39±0.32(Predicted)

Additional information on 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole

Professional Introduction to Compound with CAS No. 1403338-38-4 and Product Name: 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole

2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole (CAS No. 1403338-38-4) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the oxadiazole family, a class of heterocycles known for their broad spectrum of biological activities and structural diversity. The presence of both a bromomethyl group and an ethyl substituent on the oxadiazole core makes it an exceptionally valuable intermediate for the development of novel therapeutic agents.

The bromomethyl functional group on 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. This reactivity has been exploited in the synthesis of complex molecules, including inhibitors and modulators of key biological pathways. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes and receptors involved in inflammatory and autoimmune diseases. The oxadiazole scaffold has emerged as a privileged structure due to its ability to engage with biological targets in multiple ways, offering both binding and allosteric modulation capabilities.

One of the most compelling aspects of 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole is its utility in constructing more intricate molecular architectures. The ethyl substituent at the 5-position introduces steric bulk and electronic effects that can fine-tune the pharmacokinetic properties of derived compounds. This balance between reactivity and stability makes it an ideal candidate for medicinal chemists seeking to optimize drug-like characteristics such as solubility, bioavailability, and metabolic resistance.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole as a building block. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed Buchwald-Hartwig amination and Suzuki-Miyaura coupling, have enabled the efficient construction of C-N bonds with high selectivity. These transformations have been leveraged to create derivatives with enhanced binding affinity to biological targets. For instance, studies have demonstrated that oxadiazole-based molecules can exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation.

The pharmaceutical industry has also explored the potential of 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole in the development of antiviral and anticancer agents. The oxadiazole ring is known to interact with nucleic acid bases through hydrogen bonding and π-stacking interactions, making it a promising scaffold for designing inhibitors targeting viral proteases and polymerases. Additionally, its ability to modulate kinase activity has been investigated extensively. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often associated with cancer progression. By incorporating 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole into kinase inhibitors, researchers aim to develop more selective and potent therapeutics with improved therapeutic windows.

In terms of synthetic applications, 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole serves as a key intermediate in the preparation of functionalized oxadiazoles. Its reactivity allows for the introduction of diverse substituents at multiple positions on the heterocyclic core. For example, lithium-halogen exchange followed by quenching with electrophiles enables the installation of alkyl or aryl groups at specific positions. This flexibility has been exploited in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The integration of computational chemistry into drug discovery workflows has further enhanced the utility of 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole. Molecular modeling studies have provided insights into how structural modifications influence binding affinity and selectivity. By leveraging virtual screening techniques alongside experimental validation, researchers can rapidly identify promising derivatives for further optimization. This synergistic approach has accelerated the development pipeline for new therapeutics targeting complex diseases.

Another area where 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole has made significant contributions is in materials science. Oxadiazole derivatives exhibit interesting electronic properties due to their conjugated systems and electron-withdrawing groups like oxygen atoms within the ring structure. These characteristics make them suitable candidates for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify their electronic properties through functionalization allows for fine-tuning their performance in these devices.

The future prospects for 2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole are promising given its multifaceted utility across multiple domains. As research continues to uncover new biological activities associated with oxadiazoles and related heterocycles, demand for high-quality intermediates like this compound is expected to grow exponentially. Furthermore，advances in green chemistry principles may lead to more sustainable synthetic routes，reducing waste generation without compromising yield or purity。